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Compound of Interest

Compound Name:
2-(3-aminophenoxy)-N-

ethylacetamide

CAS No.: 926221-29-6

Cat. No.: B3306126

Get Quote

CAS Number: 926221-29-6 Molecular Formula: C₁₀H₁₄N₂O₂ Molecular Weight: 194.23 g/mol

Synonyms: N-ethyl-2-(3-aminophenoxy)acetamide[1]

Introduction: The Scientist’s Perspective
Welcome to the technical support hub for 2-(3-aminophenoxy)-N-ethylacetamide. As a

Senior Application Scientist, I understand that the integrity of your chemical building blocks is

the silent variable in your experimental success.

This compound features two distinct functional groups that dictate its handling: a primary

aromatic amine (aniline) and an N-ethylacetamide moiety linked by an ether.[1] The aniline

group is the "Achilles' heel" regarding stability—it is electron-rich and prone to oxidation, which

manifests as discoloration (browning). The amide group contributes to its polarity and

hydrogen-bonding potential but is generally robust.

This guide moves beyond generic safety sheets to provide actionable, field-proven protocols

for maintaining the purity of this reagent in a research setting.
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Part 1: Receiving & Inspection Protocol
"The First 15 Minutes Matter." Upon receipt, do not simply toss the vial into the fridge. The

initial state of the material dictates your baseline.

Workflow: Arrival to Storage
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Figure 1: Decision logic for initial receipt and inspection to prevent baseline drift.

Critical Inspection Points
Physical State: Typically a solid powder or crystalline mass. If it appears as a viscous, dark

oil, it may be significantly impure or degraded.

Color: High-purity material ranges from white to pale beige.

Warning Sign: A deep brown or black color indicates extensive oxidation of the aniline

nitrogen (formation of azo/nitroso species).

Hygroscopicity: Amides can be hygroscopic. If the solid looks "wet" or clumpy, it has likely

absorbed atmospheric moisture, which complicates accurate weighing.

Part 2: Storage Guidelines (The "Golden Rules")
To maximize shelf life, you must inhibit the two primary degradation pathways: Oxidation (Air)

and Photolysis (Light).
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Parameter Recommendation Scientific Rationale

Temperature
-20°C (Preferred) 2-8°C

(Acceptable short-term)

Low temperature kinetically

slows the radical oxidation of

the amine group.

Atmosphere Inert Gas (Argon/N₂)

CRITICAL. Oxygen is the

enemy of anilines. Always

purge the vial headspace

before resealing.

Container Amber Glass Vial

Prevents UV-induced radical

formation which accelerates

degradation.

Dessication Store with Dessicant

The amide bond can hydrolyze

over long periods if moisture is

present; hygroscopicity alters

mass.

Part 3: Solubilization & Experimental Handling
Solvent Compatibility Table

Solvent Solubility Rating Application Notes

DMSO Excellent (>50 mM)
Ideal for biological stock

solutions. Freeze/thaw stable.

Ethanol Good

Suitable for chemical synthesis

intermediates. Avoid for long-

term storage (evaporation).

Water Low / pH Dependent

Poor solubility at neutral pH.

Soluble in dilute acid

(protonation of amine), but this

risks hydrolysis.

DMF Excellent
Alternative to DMSO, but

harder to remove.
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Preparation of Stock Solutions
Weighing: Allow the vial to equilibrate to room temperature before opening. This prevents

water condensation on the cold solid (hygroscopic shock).

Dissolution: If the solid is stubborn, use an ultrasonic bath (sonication) for 30–60 seconds.

Moderate warming (up to 37°C) is acceptable; avoid boiling.

Stock Storage: Do not store diluted aqueous working solutions. Store stocks in 100% DMSO

at -20°C or -80°C.

Part 4: Troubleshooting & FAQs
Q1: My compound turned pink/brown in solution after 2 days. Is it ruined?

Diagnosis: This is classic aniline oxidation.

Impact: If the color is faint pink, the chemical purity is likely still >98% and usable for most

non-sensitive applications. If it is dark brown, the concentration of the active compound has

dropped, and oxidation byproducts may interfere with biological assays.

Prevention: Always use degassed solvents and store under argon.

Q2: I see a precipitate when diluting my DMSO stock into cell culture media.

Cause: "Crashing out." The compound is hydrophobic.

Solution:

Ensure your final DMSO concentration is <0.5% (to avoid toxicity) but high enough to keep

the compound soluble.

Add the DMSO stock slowly to the vortexing media, not the other way around.

If precipitation persists, the concentration is above the solubility limit in aqueous buffer

(likely ~10-100 µM max).

Q3: Can I autoclave this compound?
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Answer:NO.

Reason: The amide bond is susceptible to hydrolysis under high heat and pressure (121°C).

The aniline group may also degrade. Sterilize by filtration (0.22 µm PTFE filter) instead.

Q4: The SDS says "Irritant." What are the specific risks?

Safety: Treat as a sensitizer. Anilines can penetrate skin and cause contact dermatitis.

PPE: Nitrile gloves are sufficient. If handling powder, use a fume hood to avoid inhalation,

which can cause respiratory irritation (H335).[1]

Part 5: Biological & Chemical Context
Significance of the Structure
The 3-aminophenoxy linker is a privileged scaffold in medicinal chemistry, often serving as a

"hinge" binder in kinase inhibitors or a spacer in PROTACs. The N-ethylacetamide tail provides

a hydrogen bond donor/acceptor motif that modulates solubility and permeability without

adding excessive lipophilicity.
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Figure 2: Primary degradation pathways. Note that oxidation is the most common storage

failure mode.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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